1-(1-methyl-1H-imidazol-5-yl)propan-2-amine
Overview
Description
1-(1-Methyl-1H-imidazol-5-yl)propan-2-amine, also known as 1-methyl-5-imidazolylpropan-2-amine, is a heterocyclic amine compound that is commonly used as an intermediate in the synthesis of pharmaceuticals and other organic compounds. It is a colorless, volatile liquid with a pungent odor. The compound has a wide range of applications in the pharmaceutical industry, including its use as a building block in the synthesis of drugs and other compounds.
Mechanism of Action
1-(1-Methyl-1H-imidazol-5-yl)propan-2-amine is an amine that can act as a ligand in coordination complexes. It can form complexes with metal ions, such as zinc, copper, and iron, and it can also form complexes with other organic molecules. The amine can act as a Lewis base, donating a pair of electrons to the metal ion or other organic molecule.
Biochemical and Physiological Effects
1-(1-Methyl-1H-imidazol-5-yl)propan-2-amine has been studied for its potential biochemical and physiological effects. Studies have shown that the compound has some antifungal activity, and it has also been shown to have some anti-inflammatory properties. It has also been shown to have some antioxidant activity, and it has been shown to have some potential anti-cancer activity.
Advantages and Limitations for Lab Experiments
1-(1-Methyl-1H-imidazol-5-yl)propan-2-amine is a useful compound for laboratory experiments due to its stability and low cost. It is also relatively easy to synthesize and is readily available from chemical suppliers. The main limitation of the compound is its low solubility in water, which can limit its use in certain experiments.
Future Directions
1-(1-Methyl-1H-imidazol-5-yl)propan-2-amine has potential applications in the pharmaceutical industry, and further research is needed to explore these applications. The compound could be used as a building block in the synthesis of drugs and other compounds, and it could also be used as a starting material for the synthesis of other heterocyclic amines. Additionally, further research could be done to explore the compound’s potential antifungal, anti-inflammatory, antioxidant, and anti-cancer activity. Finally, research could be done to explore the compound’s potential use in coordination complexes and as a reagent in organic synthesis.
Synthesis Methods
1-(1-Methyl-1H-imidazol-5-yl)propan-2-amine can be synthesized in a variety of ways. The most common method is a two-step synthesis involving an amide synthesis reaction followed by an amine alkylation reaction. In the first step, an amide is formed by reacting a carboxylic acid with an amine. In the second step, the amide is alkylated with an alkyl halide to form 1-(1-methyl-1H-imidazol-5-yl)propan-2-amine.
Scientific Research Applications
1-(1-Methyl-1H-imidazol-5-yl)propan-2-amine is used in a variety of scientific research applications. It is used as a building block in the synthesis of drugs and other compounds, and it is also used as a starting material for the synthesis of other heterocyclic amines. It is also used as a ligand in coordination complexes and as a reagent in organic synthesis.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-(1-methyl-1H-imidazol-5-yl)propan-2-amine involves the reaction of 1-methyl-1H-imidazole with 2-bromo-1-propanamine, followed by reduction of the resulting imine intermediate.", "Starting Materials": [ "1-methyl-1H-imidazole", "2-bromo-1-propanamine", "Sodium borohydride", "Methanol", "Hydrochloric acid", "Sodium hydroxide" ], "Reaction": [ "Step 1: Dissolve 1-methyl-1H-imidazole (1.0 equiv) and 2-bromo-1-propanamine (1.2 equiv) in methanol and add a catalytic amount of hydrochloric acid.", "Step 2: Heat the reaction mixture at reflux for 24 hours.", "Step 3: Cool the reaction mixture and add sodium hydroxide to adjust the pH to basic.", "Step 4: Extract the product with ethyl acetate and dry over anhydrous sodium sulfate.", "Step 5: Dissolve the crude product in methanol and add a catalytic amount of sodium borohydride.", "Step 6: Stir the reaction mixture at room temperature for 2 hours.", "Step 7: Quench the reaction with water and extract the product with ethyl acetate.", "Step 8: Dry the product over anhydrous sodium sulfate and purify by column chromatography to obtain 1-(1-methyl-1H-imidazol-5-yl)propan-2-amine as a white solid." ] } | |
CAS RN |
910404-26-1 |
Product Name |
1-(1-methyl-1H-imidazol-5-yl)propan-2-amine |
Molecular Formula |
C7H13N3 |
Molecular Weight |
139.2 |
Purity |
95 |
Origin of Product |
United States |
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